(Z)-N-(4,6-difluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dimethylphenyl)acetamide

• IUPAC Name: N-[4,6-difluoro-3-(2-methoxyethyl)-1,3-benzothiazol-2-ylidene]-2-(2,5-dimethylphenyl)acetamide
• InChI: InChI=1S/C20H20F2N2O2S/c1-12-4-5-13(2)14(8-12)9-18(25)23-20-24(6-7-26-3)19-16(22)10-15(21)11-17(19)27-20/h4-5,8,10-11H,6-7,9H2,1-3H3
• InChI Key: VECMWKHJEIZAFS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)CC(=O)N=C2N(C3=C(C=C(C=C3S2)F)F)CCOC
• Molecular Formula: C20H20F2N2O2S
• Molecular Weight: 390.4 g/mol

Description

(Z)-N-(4,6-difluoro-3-(2-methoxyethyl)benzo[d]thiazol-2(3H)-ylidene)-2-(2,5-dimethylphenyl)acetamide is a useful research compound. Its molecular formula is C20H20F2N2O2S and its molecular weight is 390.45. The purity is usually 95%.
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Scientific Research Applications

Photodynamic Therapy and Photosensitization

The compound has been studied in the context of photodynamic therapy (PDT). A related zinc phthalocyanine derivative exhibited high singlet oxygen quantum yield and good fluorescence properties, crucial for Type II photosensitizers in PDT for cancer treatment (Pişkin, Canpolat, & Öztürk, 2020).

Synthesis and Characterization

Research includes the synthesis and characterization of N-(5-aryl-1,3,4-thiadiazol-2-yl)-2-(3-oxo-1,2-benzothiazol-2(3H)-yl)acetamide derivatives, highlighting the utility of carbodiimide condensation for rapid and convenient synthesis (Yu et al., 2014).

Photochemical and Thermochemical Applications

Spectroscopic and quantum mechanical studies of benzothiazolinone acetamide analogs show potential as photosensitizers in dye-sensitized solar cells (DSSCs). These compounds demonstrated good light harvesting efficiency and free energy of electron injection, making them suitable for photovoltaic cells (Mary et al., 2020).

Hydrogen Bonding and Crystallography

Studies on hydrogen bond associated N-(benzo[d]thiazol-2-yl) acetamides revealed distinct assemblies based on the substituent in the benzothiazole moiety, offering insights into their crystallographic properties (Balijapalli et al., 2017).

Potential Therapeutic Applications

Novel 2-(4-benzoyl-phenoxy)-N-(4-phenyl-thiazol-2-yl)-acetamides synthesized for antiproliferative effects through VEGF-A inhibition hint at potential therapeutic applications (Prashanth et al., 2014).